Cas no 129055-63-6 ({1-oxaspiro4.5decan-2-yl}methanol)

• Product Name: {1-oxaspiro4.5decan-2-yl}methanol
• CAS No: 129055-63-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD30301324
• CID: 4586489
• PubChem ID: 11829878
• Update Time: 2025-05-24

{1-oxaspiro4.5decan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-oxaspiro[4.5]decan-2-yl}methanol
• {1-oxaspiro4.5decan-2-yl}methanol

• MDL： MFCD30301324
• Inchi： 1S/C10H18O2/c11-8-9-4-7-10(12-9)5-2-1-3-6-10/h9,11H,1-8H2
• InChI Key： NXROIUACPSTQQX-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)CCC1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on {1-oxaspiro4.5decan-2-yl}methanol

Introduction to CAS No. 129055-63-6: {1-Oxaspiro[4.5]decan-2-yl}Methanol

The compound CAS No. 129055-63-6, commonly referred to as {1-Oxaspiro[4.5]decan-2-yl}methanol, is a unique organic compound with a spirocyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spiro ring system, which consists of a four-membered and a five-membered ring fused together, with an oxygen atom in the four-membered ring, making it an oxaspiro compound.

The structure of {1-Oxaspiro[4.5]decan-2-yl}methanol is notable for its strained rings, which can lead to interesting chemical reactivity and physical properties. The presence of the oxygen atom in the spiro system introduces additional complexity to the molecule, potentially influencing its solubility, stability, and interaction with other molecules.

Recent studies have highlighted the potential applications of this compound in various areas, including drug delivery systems and advanced materials development. Researchers have explored the use of spirocyclic compounds like {1-Oxaspiro[4.5]decan-2-yl}methanol as building blocks for constructing more complex molecular architectures due to their unique topologies and potential for functionalization.

In terms of synthesis, {1-Oxaspiro[4.5]decan-2-yl}methanol can be prepared through a variety of methods, including ring-closing reactions and intramolecular cyclizations. These methods often require precise control over reaction conditions to achieve the desired spirocyclic product, given the challenges associated with forming strained ring systems.

The chemical properties of CAS No. 129055-63-6 make it a valuable compound for further research and development in the pharmaceutical industry. Its ability to form hydrogen bonds due to the hydroxyl group (-OH) in its structure could be advantageous in drug design, where such interactions are crucial for bioavailability and efficacy.

Moreover, recent advancements in computational chemistry have allowed researchers to model the electronic properties and reactivity of {1-Oxaspiro[4.5]decan-2-yl}methanol at an unprecedented level of detail. These computational studies provide insights into how this compound interacts with other molecules and how it might be modified to enhance its desired properties.

In conclusion, CAS No. 129055-63-6 or {1-Oxaspiro[4.5]decan-2-yl}methanol represents a fascinating example of a spirocyclic compound with potential applications across multiple disciplines. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.